Cas no 115090-73-8 (Cholest-5-en-3-ol,14-methyl-, (3b)-(9CI))

• Product Name: Cholest-5-en-3-ol,14-methyl-, (3b)-(9CI)
• CAS No: 115090-73-8
• MF: C₂₈H₄₈O
• MW: 400.680129051209
• CID: 179790
• PubChem ID: 3082711
• Update Time: 2025-04-19

Cholest-5-en-3-ol,14-methyl-, (3b)-(9CI) Chemical and Physical Properties

Names and Identifiers

• Cholest-5-en-3-ol,14-methyl-, (3b)-(9CI)
• 14-methylcholesterol
• (3-beta)-14-Methylcholest-5-en-3-ol
• (3beta,14xi)-14-methylcholest-5-en-3-ol
• 14-Methylcholest-5-en-3-ol (3-beta)-
• Cholest-5-en-3-ol, 14-methyl-, (3-beta)-
• DTXSID20921622
• (3S,8R,9S,10R,13R,17R)-10,13,14-trimethyl-17-[(2R)-6-methylheptan-2-yl]-1,2,3,4,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-ol
• 115090-73-8
• 14-Methylcholest-5-en-3-ol

• Inchi： 1S/C28H48O/c1-19(2)8-7-9-20(3)23-13-16-28(6)25-11-10-21-18-22(29)12-15-26(21,4)24(25)14-17-27(23,28)5/h10,19-20,22-25,29H,7-9,11-18H2,1-6H3/t20-,22+,23-,24+,25-,26+,27-,28?/m1/s1
• InChI Key： GYDMQOXWSJQQQJ-HTGIKUTMSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CCC21C

Computed Properties

• Exact Mass: 400.37074
• Monoisotopic Mass: 400.370516
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 8.9

Experimental Properties

• Density: 0.984
• Boiling Point: 484.223°C at 760 mmHg
• Flash Point: 212.812°C
• Refractive Index: 1.524
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives